N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-ethoxybenzamide hydrochloride

• IUPAC Name: N-[3-(1,3-benzothiazol-2-yl)-6-propan-2-yl-5,7-dihydro-4H-thieno[2,3-c]pyridin-2-yl]-4-ethoxybenzamide;hydrochloride
• InChI: InChI=1S/C26H27N3O2S2.ClH/c1-4-31-18-11-9-17(10-12-18)24(30)28-26-23(25-27-20-7-5-6-8-21(20)32-25)19-13-14-29(16(2)3)15-22(19)33-26;/h5-12,16H,4,13-15H2,1-3H3,(H,28,30);1H
• InChI Key: UQZVMJNGAALRIN-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)CN(CC3)C(C)C)C4=NC5=CC=CC=C5S4.Cl
• Molecular Formula: C26H28ClN3O2S2
• Molecular Weight: 514.1 g/mol

Description

Synthesis Analysis

The synthesis of compounds related to "N-(3-(benzo[d]thiazol-2-yl)-6-isopropyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridin-2-yl)-4-ethoxybenzamide hydrochloride" involves complex chemical reactions. A common approach involves the cyclization of ethyl esters containing amino groups with aromatic or heteroaromatic aldehydes in the presence of triisopropylchlorosilane. This method allows for the formation of tetrahydrobenzothieno[2,3-c]pyridine derivatives, which are key intermediates in synthesizing the target compound (Tolkunov et al., 2013).

Molecular Structure Analysis

The molecular structure of such compounds is characterized by the presence of benzo[d]thiazol and tetrahydrothieno[2,3-c]pyridin rings. These structural features are crucial for the compound's physical and chemical properties. Structural characterization often involves various spectroscopic methods, including NMR, IR, and mass spectrometry, to confirm the composition and structure of the molecule.

Chemical Reactions and Properties

Compounds with benzo[d]thiazol and tetrahydrothieno[2,3-c]pyridin rings participate in a variety of chemical reactions. They can act as electrophilic building blocks for the formation of ring-annulated products, such as thiazolo[3,2-a]pyrimidinones, through elimination reactions involving aniline or 2-aminobenzothiazole as by-products (Janardhan et al., 2014). These reactions highlight the compound's versatility in synthesizing novel heterocyclic structures.

Scientific Research Applications

• Synthesis and Antimicrobial Activity : This compound has been utilized in the synthesis of new pyridine derivatives with potential antimicrobial activities. For instance, Patel, Agravat, and Shaikh (2011) synthesized derivatives using 2-amino substituted benzothiazoles and 2-chloropyridine-3-carboxylic acid, observing modest antimicrobial activity against selected strains of bacteria and fungi (Patel, Agravat, & Shaikh, 2011).

• Anticancer Effects : Xie et al. (2015) evaluated the anticancer effects of related compounds, focusing on PI3K and mTOR dual inhibitors, which showed potential as anticancer agents with low toxicity (Xie et al., 2015).

• Cobalt Complexes and Anticancer Activity : Vellaiswamy and Ramaswamy (2017) synthesized Co(II) complexes of similar compounds and evaluated their in vitro cytotoxicity in human breast cancer cell lines (Vellaiswamy & Ramaswamy, 2017).

• Structural Characterization : Böck et al. (2021) reported on the synthesis and structural characterization of related N,4-diheteroaryl 2-aminothiazoles, highlighting different sites of protonation and hydrogen bonding patterns (Böck et al., 2021).

• Docking Properties and Antimicrobial Activity : Anuse et al. (2019) synthesized substituted 2-aminobenzothiazoles derivatives and evaluated them for docking properties and antimicrobial activity, highlighting molecules 3i and 3h as potent against certain strains (Anuse et al., 2019).

• Novel Radioligands for PET Imaging : Fujinaga et al. (2012) developed novel radioligands based on this compound for PET imaging of metabotropic glutamate receptor subtype 1 in the rodent brain, demonstrating high brain uptake and distribution (Fujinaga et al., 2012).

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Benzothiazole derivatives have shown inhibitory activity against M. tuberculosis.